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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855606

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a concise summary of the currently available scientific information
regarding the chemical structure and properties of Mitoridine. It is important to note that,
despite a comprehensive search of publicly accessible scientific literature and chemical
databases, detailed experimental data, including comprehensive chemical properties,
experimental protocols, and biological signaling pathways associated with Mitoridine, remains
largely unavailable. Consequently, this guide serves to consolidate the known foundational
information and to highlight the significant gaps in the current understanding of this molecule.

Chemical Identity and Structure

Mitoridine is classified as an indole alkaloid.[1] It has been identified and isolated from the
stem bark of the plant Rauwolfia cumminsii Stapf. The fundamental structural and identifying
information for Mitoridine is presented below.

Identifier Value
Chemical Name Mitoridine
CAS Number 3911-19-1
Molecular Formula C20H22N202[1]

CC=C1CN2C3CC1C4C2CC5(C3N(C6=C5C=C
C=C60)C)C4=0][1]

Canonical SMILES
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Chemical and Physical Properties

Detailed experimental data on the physicochemical properties of Mitoridine are not well-
documented in the available literature. The table below summarizes the limited quantitative
data that has been found.

Property Value
Molecular Weight 322.4 g/mol [1]
Purity (as commercially available) 95% ~ 99%][2]
Melting Point Not Reported
Boiling Point Not Reported
Solubility Not Reported
pKa Not Reported

Experimental Data and Methodologies

A thorough search for specific experimental protocols related to the synthesis, purification, or
analysis of Mitoridine did not yield any detailed methodologies. Furthermore, no publicly
available analytical data, such as Nuclear Magnetic Resonance (NMR) spectra or Mass
Spectrometry (MS) data specifically for Mitoridine, could be located. This lack of foundational
analytical information is a significant impediment to further research and characterization of the
molecule.

Biological Activity and Signaling Pathways

Currently, there is no information in the public domain regarding the biological activity,
mechanism of action, or any associated signaling pathways of Mitoridine. While other
alkaloids from the Rauwolfia genus have been extensively studied and are known to possess a
range of pharmacological activities, the specific biological role of Mitoridine remains to be
elucidated.

Future Directions and Conclusion
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The available information on Mitoridine is limited to its basic chemical identity. There is a clear
need for foundational research to determine its physicochemical properties, to develop and
publish detailed experimental protocols for its study, and to investigate its potential biological
activities. The absence of this critical information prevents the creation of in-depth technical
guides and visualizations of its interactions and pathways. This document underscores the
nascent stage of research into Mitoridine and serves as a call for further scientific inquiry into
this natural product.

Disclaimer: This document reflects the information available as of the last search date and is
intended for informational purposes for a scientific audience. The lack of comprehensive data
necessitates a cautious approach to any conclusions regarding the properties and activities of
Mitoridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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